Cas no 50818-84-3 (Benzothiazolium, 3-ethyl-2-sulfo-, inner salt)

• Product Name: Benzothiazolium, 3-ethyl-2-sulfo-, inner salt
• CAS No: 50818-84-3
• MF: C₉H₉NO₃S₂
• MW: 243.302659749985
• CID: 372392
• PubChem ID: 170917
• Update Time: 2025-04-19

Benzothiazolium, 3-ethyl-2-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-ethyl-2-sulfo-, inner salt
• 3-ethyl-1,3-benzothiazol-3-ium-2-sulfonate
• 3-ethyl-2-sulphonatobenzothiazolium
• Benzothiazolium, 3-ethyl-2-sulfo-, hydroxide, inner salt
• Benzothiazolium, 3-ethyl-2-sulfo-, inner salt
• 3-ethyl-2-benzothiazoliosulfonate
• 3-ethylbenzothiazolium 2-sulfonate
• EINECS 256-789-9
• 50818-84-3
• NS00057911
• SCHEMBL4625664
• DTXSID3068590

• Inchi： 1S/C9H9NO3S2/c1-2-10-7-5-3-4-6-8(7)14-9(10)15(11,12)13/h3-6H,2H2,1H3
• InChI Key： TXEMEBFCLLLUKO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2[N+](=C1S(=O)(=O)[O-])CC

Computed Properties

• Exact Mass: 243.00247
• Monoisotopic Mass: 243.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.7

Experimental Properties

• PSA: 61.08